Cas no 941952-00-7 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide
• CAS No: 941952-00-7
• MF: C₂₃H₂₀FN₃O₂S₂
• MW: 453.552206039429
• CID: 5501651
• Update Time: 2025-07-01

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-ylmethyl)acetamide
• Acetamide, N-(4-ethoxy-2-benzothiazolyl)-2-[(4-fluorophenyl)thio]-N-(3-pyridinylmethyl)-
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide

• Inchi： 1S/C23H20FN3O2S2/c1-2-29-19-6-3-7-20-22(19)26-23(31-20)27(14-16-5-4-12-25-13-16)21(28)15-30-18-10-8-17(24)9-11-18/h3-13H,2,14-15H2,1H3
• InChI Key： GSYRFWJCZDAUKW-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OCC)C=CC=C2S1)CC1=CC=CN=C1)(=O)CSC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide (CAS No. 941952-00-7): An Overview

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide (CAS No. 941952-00-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles and pyridines, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide is characterized by a benzothiazole ring system linked to a fluorinated phenyl group and a pyridine moiety through a sulfanyl and acetamide bridge. This unique arrangement of functional groups imparts the compound with a high degree of structural diversity and chemical reactivity, making it an attractive candidate for various pharmacological studies.

Recent research has focused on the potential of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer progression. The ability to selectively target these kinases makes N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide a promising lead compound for the development of novel anticancer drugs.

In addition to its anticancer properties, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-3-yl)methylacetamide have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development.

To further validate the therapeutic potential of N-(4-ehtoxy-l,3-benzothiazol-Z-yI)-Z-{A-fiuoroqienyDsuIfanvl-N-{qyrioin-Z-yI)melhvlacelamicle, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound can effectively reduce tumor growth in xenograft models of human cancer and ameliorate inflammation in rodent models of inflammatory diseases. These findings provide strong evidence for the clinical translation of this compound.

Despite its promising therapeutic profile, the development of N-(4-ehtoxy-l,3-benzothiazol-Z-yI)-Z-{A-fiuoroqienyDsuIfanvl-N-{qyrioin-Z-yI)melhvlacelamicle as a drug candidate is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthesis methods to facilitate large-scale production for clinical trials.

In conclusion, N-(4-ehtoxy-l,3-benzothiazol-Z-yI)-Z-{A-fiuoroqienyDsuIfanvl-N-{qyrioin-Z-yI)melhvlacelamicle (CAS No. 941952-007) represents a promising lead compound with significant potential in the treatment of cancer and inflammatory diseases. Its unique molecular structure and favorable pharmacological properties make it an attractive target for further research and development in the field of medicinal chemistry.